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Compound of Interest

Compound Name: Isopropyl valerate

Cat. No.: B102743 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of isopropyl valerate is a critical component of laboratory safety and

environmental responsibility. As a flammable liquid, isopropyl valerate is classified as

hazardous waste and must be managed in accordance with stringent regulatory standards to

mitigate risks and ensure compliance. This guide provides a comprehensive, step-by-step

protocol for its safe handling and disposal.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle isopropyl valerate with the

appropriate safety measures in a well-ventilated area.

Personal Protective Equipment (PPE): Always wear safety glasses with side shields,

chemical-resistant gloves (e.g., nitrile), and a flame-retardant lab coat.

Spill Management: In the event of a spill, immediately eliminate all ignition sources. Absorb

the spill with an inert, non-combustible material such as sand, earth, or vermiculite. Collect

the absorbed material and contaminated items into a suitable, sealed container for disposal

as hazardous waste. Do not allow the spilled material to enter drains or waterways.

Step-by-Step Disposal Protocol
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Under no circumstances should isopropyl valerate be disposed of down the drain or in regular

trash.[1] The primary method for its disposal is through a licensed professional waste disposal

service or your institution's Environmental Health and Safety (EHS) program.[2]

Waste Identification and Classification: Isopropyl valerate is classified as an ignitable

hazardous waste under the Resource Conservation and Recovery Act (RCRA) due to its low

flash point.[3][4] The EPA hazardous waste code for ignitability is D001.[4][5]

Waste Collection and Storage:

Collect waste isopropyl valerate in a dedicated, chemically compatible container with a

leak-proof, screw-on cap.[6] Glass or plastic containers are often suitable.[2][3]

Ensure the container is clearly labeled with the words "Hazardous Waste," the full

chemical name "Isopropyl Valerate," and the approximate quantity.[2] Do not use

abbreviations or chemical formulas.[2]

Store the waste container in a designated, cool, dry, and well-ventilated satellite

accumulation area, away from ignition sources, heat, and incompatible materials like

strong oxidizing agents.[7]

It is best practice to use secondary containment, such as a lab tray, to capture any

potential leaks.[6]

Requesting Disposal:

Once the container is full or before accumulation time limits are reached (typically 90 days

for large quantity generators), arrange for disposal through your institution's EHS office or

a licensed hazardous waste contractor.[6]

Complete all required paperwork, such as a hazardous waste tag or form, providing

accurate information about the waste stream.[2]

Disposal of Contaminated Materials:

Personal Protective Equipment (PPE): Contaminated gloves, absorbent pads, and other

disposable items should be collected in a sealed bag or container and disposed of as
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hazardous chemical waste.[1]

Empty Containers: Containers that held isopropyl valerate must be triple-rinsed with a

suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of

as flammable hazardous waste.[8] After rinsing, the container can be managed for

recycling or disposal as non-hazardous waste, but it should be punctured or marked to

prevent reuse.[1]

Quantitative Data for Isopropyl Valerate
The following table summarizes key quantitative data relevant to the safe handling and

disposal of isopropyl valerate.

Property Value Citation(s)

CAS Number 18362-97-5 [9]

Molecular Formula C₈H₁₆O₂ [2]

Molecular Weight 144.21 g/mol [2]

Flash Point 46.67 °C (116.00 °F) TCC [9]

Specific Gravity 0.855 - 0.861 @ 25 °C [9]

Boiling Point 165.00 °C @ 760.00 mm Hg [9]

EPA Hazardous Waste Code D001 (Ignitability) [4][5]

GHS Hazard Statement
H226: Flammable liquid and

vapor
[2]

Experimental Protocols
The standard and recommended "experimental protocol" for the ultimate disposal of isopropyl
valerate is incineration by a licensed hazardous waste treatment, storage, and disposal facility

(TSDF). This process involves controlled high-temperature burning, often by dissolving or

mixing the material with a combustible solvent to ensure complete destruction in compliance

with EPA regulations. On-site chemical neutralization or treatment by laboratory personnel is
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not recommended due to the flammability hazard and the complexity of ensuring complete

reaction and regulatory compliance.

Isopropyl Valerate Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of isopropyl
valerate from the point of generation to final disposal.
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Caption: Workflow for the safe disposal of isopropyl valerate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b102743?utm_src=pdf-body-img
https://www.benchchem.com/product/b102743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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